Cas no 1107024-75-8 (4-(6-Nitro-benzooxazol-2-yl)-phenylamine)

• Product Name: 4-(6-Nitro-benzooxazol-2-yl)-phenylamine
• CAS No: 1107024-75-8
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• CID: 5166655
• Update Time: 2026-03-04

4-(6-Nitro-benzooxazol-2-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Nitro-benzooxazol-2-yl)-phenylamine
• Benzenamine, 4-(6-nitro-2-benzoxazolyl)-

• Inchi： 1S/C13H9N3O3/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(16(17)18)7-12(11)19-13/h1-7H,14H2
• InChI Key： NIYJKINDPUHPCX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=NC3=CC=C([N+]([O-])=O)C=C3O2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(6-Nitro-benzooxazol-2-yl)-phenylamine

4-(6-Nitro-benzooxazol-2-yl)-phenylamine: A Comprehensive Overview

4-(6-Nitro-benzooxazol-2-yl)-phenylamine, also known by its CAS number 1107024-75-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and advanced chemical synthesis. Recent studies have highlighted its role in the development of novel pharmaceutical agents and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of 4-(6-Nitro-benzooxazol-2-yl)-phenylamine consists of a benzooxazole ring system substituted with a nitro group at the 6-position and an aniline group at the 2-position. This configuration imparts the compound with distinct electronic and steric properties, making it highly suitable for applications that require precise control over molecular interactions. The benzooxazole moiety is known for its aromatic stability and ability to participate in various types of hydrogen bonding, which are critical for its functionality in different chemical environments.

Recent research has focused on the synthesis and characterization of 4-(6-Nitro-benzooxazol-2-yl)-phenylamine, particularly its role as an intermediate in the development of bioactive compounds. For instance, studies have demonstrated its potential as a precursor for the synthesis of novel anti-cancer agents. The nitro group attached to the benzooxazole ring contributes to the compound's redox properties, enabling it to participate in oxidation-reduction reactions that are essential for biological activity. Additionally, the aniline group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In terms of synthetic methodology, the preparation of 4-(6-Nitro-benzooxazol-2-yl)-phenylamine involves a multi-step process that typically begins with the formation of the benzooxazole ring. This is often achieved through cyclization reactions involving o-amino phenols and aldehydes or ketones. The introduction of the nitro group at the 6-position requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

The application of 4-(6-Nitro-benzooxazol-2-yl)-phenylamine extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, the compound's fluorescence properties under certain conditions make it a candidate for use in optical sensors and imaging agents.

From an environmental standpoint, understanding the fate and transport of 4-(6-Nitro-benzooxazol-2-yl)-phenylamine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have explored its biodegradation pathways under aerobic and anaerobic conditions, providing insights into its persistence in natural systems. These findings are essential for developing strategies to minimize environmental contamination during industrial processes involving this compound.

In conclusion, 4-(6-Nitro-benzooxazol-2-yl)-phenylamine, with its unique structural features and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis, combined with its potential in drug discovery and materials science, underscores its importance in contemporary chemistry. As research progresses, new applications and improved synthetic methods are expected to further enhance its utility across various industries.